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Compound of Interest

Compound Name: 5-Bromo-6-methylisoquinoline

Cat. No.: B1372690

For researchers, scientists, and drug development professionals, the procurement of high-
quality starting materials is the critical first step in the journey of discovery. 5-Bromo-6-
methylisoquinoline, a key heterocyclic building block, is instrumental in the synthesis of
complex molecular architectures, particularly in the development of targeted therapeutics. This
guide provides an in-depth technical overview of this important reagent, covering its chemical
properties, role in medicinal chemistry, a comparative analysis of commercial suppliers, and
best practices for quality validation.

Introduction to 5-Bromo-6-methylisoquinoline

5-Bromo-6-methylisoquinoline is a substituted isoquinoline, a class of heterocyclic aromatic
organic compounds. The strategic placement of the bromine atom at the 5-position and the
methyl group at the 6-position makes it a versatile intermediate. The bromine atom serves as
an excellent leaving group, enabling a variety of cross-coupling reactions, such as Suzuki,
Heck, and Buchwald-Hartwig aminations, to introduce molecular diversity. This reactivity is
fundamental to its application in medicinal chemistry, where it often forms the core scaffold of
kinase inhibitors and other targeted agents.

Key Physicochemical Properties

A clear understanding of a reagent's physical and chemical properties is essential for its proper
handling, storage, and use in reactions.
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Property Value Reference
Molecular Formula C10HsBrN [1112]
Molecular Weight 222.08 g/mol [1][2]
CAS Number 1146298-61-4 [1]
Typically a white to off-white or
Appearance _ [3]
brown solid

) Commercially available in
Purity o [2][4]
purities often 295-98%

Note on Isomers and CAS Numbers: It is critical for researchers to distinguish 5-Bromo-6-
methylisoquinoline from its isomer, 5-Bromo-6-methylquinoline (CAS 65513-45-3).[2] While
they share the same molecular formula and weight, the position of the nitrogen atom in the
bicyclic system is different, leading to distinct chemical properties and reactivity. Always verify
the CAS number and structure before purchase and use.

The Role in Medicinal Chemistry: A Scaffold for
Kinase Inhibitors

The isoquinoline scaffold is a privileged structure in medicinal chemistry, appearing in
numerous approved drugs and clinical candidates. 5-Bromo-6-methylisoquinoline is
particularly valuable for the synthesis of ATP-competitive kinase inhibitors. The nitrogen atom
acts as a hinge-binding motif, interacting with the backbone of the kinase hinge region, while
the rest of the molecule can be elaborated to achieve potency and selectivity.

The diagram below illustrates a generalized workflow for utilizing 5-Bromo-6-
methylisoquinoline in the synthesis of a hypothetical kinase inhibitor.
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Synthetic Pathway
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Researcher's Guide to 5-Bromo-6-methylisoquinoline:
Sourcing, Synthesis, and Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1372690#commercial-suppliers-of-5-bromo-6-
methylisoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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